tert-butyl 4-[5-fluoro-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl]piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(5-fluoro-6-oxo-4-propan-2-yl-1H-pyrimidin-2-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C16H25FN4O3/c1-10(2)12-11(17)13(22)19-14(18-12)20-6-8-21(9-7-20)15(23)24-16(3,4)5/h10H,6-9H2,1-5H3,(H,18,19,22)
• InChI Key: YIJKLWQJZLZLAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C(=O)NC(=N1)N2CCN(CC2)C(=O)OC(C)(C)C)F
• Molecular Formula: C16H25FN4O3
• Molecular Weight: 340.39 g/mol

Description

The compound “tert-butyl 4-[5-fluoro-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl]piperazine-1-carboxylate” is a derivative of N-Boc piperazine. Piperazine and its derivatives serve as useful building blocks/intermediates in the synthesis of several novel organic compounds such as amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones. These derived compounds have shown a wide spectrum of biological activities.

Molecular Structure Analysis

The molecular structure of similar compounds is determined by single crystal X-ray diffraction analysis. The molecule of one such compound is linear in shape with the ethyl acetate moiety adopting a fully extended conformation, while the molecule of another compound is L-shaped with the molecule being twisted at the C10 atom. The crystal structure of these compounds features strong N–H…O hydrogen bonds and intermolecular interactions.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including those containing the tert-butyl 4-[5-fluoro-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl]piperazine-1-carboxylate scaffold, exhibit antiviral properties. For instance:

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Building Blocks in Organic Synthesis

Tert-butyl 4-[5-fluoro-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl]piperazine-1-carboxylate: serves as a valuable building block in the synthesis of novel organic compounds. Researchers have utilized it for creating:

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PARP Inhibitor Precursor

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Biologically Active Compounds

Tert-butyl 4-[5-fluoro-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl]piperazine-1-carboxylate: .

Heterocyclic System Exploration

Indole derivatives, such as this compound, are essential in drug discovery. .

Future Therapeutic Possibilities

From the literature, it’s evident that indole derivatives, including our compound of interest, hold immense potential for newer therapeutic applications. .

Future Directions

The future directions for “tert-butyl 4-[5-fluoro-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl]piperazine-1-carboxylate” and similar compounds could involve further exploration of their diverse biological activities and potential applications in drug discovery. Due to their easy modificability, proper alkality, water solubility, and the capacity for the formation of hydrogen bonds and adjustment of molecular physicochemical properties, the incorporation of the piperazine ring is considered as an important synthetic strategy in the field of drug discovery.

Mechanism of Action

Target of Action

Similar compounds, such as derivatives of n-boc piperazine, have been found to exhibit a wide spectrum of biological activities, including antibacterial, antifungal, anticancer, antiparasitic, antihistamine, and antidepressive activities . These activities suggest that the compound may interact with a variety of targets, including enzymes, receptors, and other proteins involved in these biological processes.

Mode of Action

The diverse biological activities of compounds containing piperazine rings can be attributed to the conformational flexibility of the piperazine ring and the polar nitrogen atoms in the piperazine ring, thereby enhancing favorable interaction with macromolecules . This suggests that the compound may interact with its targets through a variety of mechanisms, potentially including competitive inhibition, allosteric modulation, or direct binding and modification of target proteins.

Biochemical Pathways

These could potentially include pathways involved in bacterial cell wall synthesis (for antibacterial activity), DNA replication (for anticancer activity), neurotransmitter synthesis and reuptake (for antidepressive and antihistamine activities), and others .

Pharmacokinetics

The presence of the piperazine ring, which is known for its easy modificability, proper alkality, water solubility, and the capacity for the formation of hydrogen bonds, suggests that this compound may have favorable pharmacokinetic properties, including good absorption and distribution .

Result of Action

These could potentially include disruption of bacterial cell wall synthesis, inhibition of DNA replication in cancer cells, modulation of neurotransmitter levels in the brain, and others .

Action Environment

For example, the piperazine ring’s conformational flexibility and the capacity for the formation of hydrogen bonds could be influenced by these factors, potentially affecting the compound’s interaction with its targets .